Cas no 912761-09-2 (3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester)

• Product Name: 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester
• CAS No: 912761-09-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5733482
• PubChem ID: 42553154
• Update Time: 2025-05-21

3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(6-CYCLOPENTYLOXY-PYRIDIN-3-YL)-ACRYLIC ACID ETHYL ESTER
• ETHYL 3-[6-(CYCLOPENTYLOXY)PYRIDIN-3-YL]ACRYLATE
• Ethyl 3-(6-cyclopentyloxy-3-pyridyl)acrylate
• MFCD08062606
• ethyl (E)-3-(6-cyclopentyloxypyridin-3-yl)prop-2-enoate
• 912761-09-2
• 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester

• Inchi： 1S/C15H19NO3/c1-2-18-15(17)10-8-12-7-9-14(16-11-12)19-13-5-3-4-6-13/h7-11,13H,2-6H2,1H3/b10-8+
• InChI Key： WJQIAUDLEBBKBB-CSKARUKUSA-N
• SMILES： C(OCC)(=O)/C=C/C1=CC=C(OC2CCCC2)N=C1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester

Comprehensive Guide to 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester (CAS No. 912761-09-2)

3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester (CAS No. 912761-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopentyl-oxy-pyridinyl moiety, is widely studied for its potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, this compound has become a key intermediate in synthesizing targeted therapeutics.

The molecular structure of 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester combines a pyridine ring with an acrylic acid ethyl ester group, linked via a cyclopentyl ether bridge. This unique arrangement contributes to its reactivity and versatility in organic synthesis. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds, especially in the context of kinase modulation and anti-inflammatory agents.

In recent years, the compound has been explored for its potential in cancer research, aligning with the growing focus on precision medicine. Its structural features make it a candidate for developing targeted therapies, a hot topic in modern pharmacology. Additionally, its applications extend to agrochemical formulations, where it serves as a precursor for crop protection agents, addressing the global need for sustainable agriculture solutions.

The synthesis of 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester typically involves multi-step organic reactions, including etherification and esterification processes. Its purity and stability are critical for research applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade materials.

From a commercial perspective, the demand for CAS No. 912761-09-2 has risen due to its relevance in high-throughput screening and medicinal chemistry. Suppliers and manufacturers emphasize its use in drug discovery pipelines, particularly for diseases with unmet medical needs. The compound’s compatibility with parallel synthesis techniques further enhances its utility in combinatorial chemistry, a trending approach in modern drug development.

Environmental and regulatory considerations also play a role in the application of 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester. Researchers are increasingly focusing on green chemistry principles to optimize its synthesis, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable practices, a key concern for stakeholders in the chemical and pharmaceutical sectors.

In summary, 3-(6-Cyclopentyl-Oxy-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester (CAS No. 912761-09-2) represents a valuable chemical entity with diverse applications in life sciences and material innovation. Its role in advancing precision medicine and sustainable agrochemicals underscores its importance in contemporary research. As scientific inquiries into its properties and derivatives continue, this compound is poised to remain a focal point in cutting-edge chemical development.